Cas no 1508403-00-6 (2-Methoxy-1H-1,3-benzodiazol-5-amine)

2-Methoxy-1H-1,3-benzodiazol-5-amine is a heterocyclic organic compound featuring a benzodiazole core substituted with a methoxy group at the 2-position and an amine group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich aromatic system and functional groups enable selective modifications, facilitating the development of bioactive molecules. The compound exhibits stability under standard conditions, ensuring consistent performance in synthetic applications. Its versatility in coupling reactions and potential as a building block for heterocyclic derivatives highlight its significance in medicinal chemistry and material science research. Proper handling and storage are recommended to maintain purity and reactivity.
2-Methoxy-1H-1,3-benzodiazol-5-amine structure
1508403-00-6 structure
Product Name:2-Methoxy-1H-1,3-benzodiazol-5-amine
CAS No:1508403-00-6
MF:C8H9N3O
MW:163.176561117172
CID:2118130
PubChem ID:80066931
Update Time:2025-06-09

2-Methoxy-1H-1,3-benzodiazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 2-METHOXY-1H-1,3-BENZODIAZOL-5-AMINE
    • 5-Amino-2-methoxy-1H-benzimidazole
    • NE41653
    • Z2697164725
    • 2-Methoxy-1H-1,3-benzodiazol-5-amine
    • Inchi: 1S/C8H9N3O/c1-12-8-10-6-3-2-5(9)4-7(6)11-8/h2-4H,9H2,1H3,(H,10,11)
    • InChI Key: CKEOCMAONBGNGL-UHFFFAOYSA-N
    • SMILES: O(C)C1=NC2C=CC(=CC=2N1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Topological Polar Surface Area: 63.9

2-Methoxy-1H-1,3-benzodiazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M341300-10mg
2-methoxy-1H-1,3-benzodiazol-5-amine
1508403-00-6
10mg
$ 50.00 2022-06-03
TRC
M341300-50mg
2-methoxy-1H-1,3-benzodiazol-5-amine
1508403-00-6
50mg
$ 185.00 2022-06-03
TRC
M341300-100mg
2-methoxy-1H-1,3-benzodiazol-5-amine
1508403-00-6
100mg
$ 295.00 2022-06-03
Alichem
A061001128-500mg
5-Amino-2-methoxy-1H-benzimidazole
1508403-00-6 98%
500mg
480.92 USD 2021-06-01
Alichem
A061001128-1g
5-Amino-2-methoxy-1H-benzimidazole
1508403-00-6 98%
1g
631.27 USD 2021-06-01
Chemenu
CM434705-250mg
2-methoxy-1H-1,3-benzodiazol-5-amine
1508403-00-6 95%+
250mg
$362 2023-01-10
Chemenu
CM434705-500mg
2-methoxy-1H-1,3-benzodiazol-5-amine
1508403-00-6 95%+
500mg
$662 2023-01-10
Chemenu
CM434705-1g
2-methoxy-1H-1,3-benzodiazol-5-amine
1508403-00-6 95%+
1g
$844 2023-01-10
Enamine
EN300-179364-0.05g
2-methoxy-1H-1,3-benzodiazol-5-amine
1508403-00-6 95%
0.05g
$179.0 2023-09-19
Enamine
EN300-179364-0.1g
2-methoxy-1H-1,3-benzodiazol-5-amine
1508403-00-6 95%
0.1g
$268.0 2023-09-19

Additional information on 2-Methoxy-1H-1,3-benzodiazol-5-amine

Research Brief on 2-Methoxy-1H-1,3-benzodiazol-5-amine (CAS: 1508403-00-6) in Chemical Biology and Pharmaceutical Applications

2-Methoxy-1H-1,3-benzodiazol-5-amine (CAS: 1508403-00-6) is a benzimidazole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its methoxy-substituted benzimidazole core, has been explored for its unique chemical properties and biological activities. Recent studies have highlighted its role as a versatile scaffold in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes for bioimaging.

A 2023 study published in the Journal of Medicinal Chemistry investigated the kinase inhibitory potential of 2-Methoxy-1H-1,3-benzodiazol-5-amine derivatives. The research team synthesized a series of analogs and evaluated their activity against a panel of 20 kinases. The results demonstrated that certain derivatives exhibited potent and selective inhibition of cyclin-dependent kinases (CDKs), with IC50 values in the low nanomolar range. Molecular docking studies revealed that the methoxy group played a critical role in stabilizing the inhibitor-kinase complex through hydrophobic interactions.

In the field of antimicrobial research, a 2022 publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of 2-Methoxy-1H-1,3-benzodiazol-5-amine derivatives against drug-resistant bacterial strains. The lead compound showed promising activity against methicillin-resistant Staphylococcus aureus (MRSA) with a minimum inhibitory concentration (MIC) of 2 µg/mL. Mechanistic studies suggested that the compound interfered with bacterial cell wall biosynthesis, a finding supported by transmission electron microscopy (TEM) imaging.

The compound's fluorescent properties have also been exploited in bioimaging applications. A 2023 study in Chemical Communications described the development of a 2-Methoxy-1H-1,3-benzodiazol-5-amine-based fluorescent probe for detecting reactive oxygen species (ROS) in live cells. The probe exhibited a 15-fold fluorescence enhancement upon reaction with hydroxyl radicals, with excellent selectivity over other ROS. This innovation provides a valuable tool for studying oxidative stress in various disease models.

From a chemical synthesis perspective, recent advances have improved the accessibility of 2-Methoxy-1H-1,3-benzodiazol-5-amine. A 2023 Organic Process Research & Development paper detailed a scalable, one-pot synthesis method with an overall yield of 78%. The optimized procedure employed microwave-assisted cyclization, significantly reducing reaction times from hours to minutes while maintaining high purity (>99% by HPLC).

In conclusion, 2-Methoxy-1H-1,3-benzodiazol-5-amine (CAS: 1508403-00-6) represents a multifunctional scaffold with diverse applications in drug discovery and chemical biology. Recent research has expanded our understanding of its pharmacological potential, synthetic accessibility, and utility as a molecular probe. Future studies may explore its application in targeted drug delivery systems and its potential as a covalent inhibitor scaffold through further structural modifications.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd